Cas no 2191187-26-3 (4-methoxy-6-{4-[(oxan-4-yl)methyl]piperazin-1-yl}pyrimidine)

4-Methoxy-6-{4-[(oxan-4-yl)methyl]piperazin-1-yl}pyrimidine is a heterocyclic compound featuring a pyrimidine core substituted with a methoxy group and a piperazine moiety linked to a tetrahydropyranylmethyl group. This structure imparts favorable physicochemical properties, including enhanced solubility and stability, making it suitable for pharmaceutical and agrochemical applications. The presence of the piperazine ring contributes to its potential as a versatile intermediate in medicinal chemistry, particularly in the development of bioactive molecules targeting CNS and antimicrobial pathways. Its well-defined synthetic route ensures high purity and reproducibility, supporting its use in research and industrial-scale synthesis. The compound's balanced lipophilicity and hydrogen-bonding capacity further enhance its utility in drug discovery.
4-methoxy-6-{4-[(oxan-4-yl)methyl]piperazin-1-yl}pyrimidine structure
2191187-26-3 structure
Product Name:4-methoxy-6-{4-[(oxan-4-yl)methyl]piperazin-1-yl}pyrimidine
CAS No:2191187-26-3
MF:C15H24N4O2
MW:292.376663208008
CID:5311154
PubChem ID:165431934
Update Time:2025-09-12

4-methoxy-6-{4-[(oxan-4-yl)methyl]piperazin-1-yl}pyrimidine Chemical and Physical Properties

Names and Identifiers

    • 2191187-26-3
    • AKOS040874174
    • 4-methoxy-6-{4-[(oxan-4-yl)methyl]piperazin-1-yl}pyrimidine
    • F6790-2794
    • 4-Methoxy-6-[4-[(tetrahydro-2H-pyran-4-yl)methyl]-1-piperazinyl]pyrimidine
    • Inchi: 1S/C15H24N4O2/c1-20-15-10-14(16-12-17-15)19-6-4-18(5-7-19)11-13-2-8-21-9-3-13/h10,12-13H,2-9,11H2,1H3
    • InChI Key: HVIAXOVAEQHWFU-UHFFFAOYSA-N
    • SMILES: C1=NC(N2CCN(CC3CCOCC3)CC2)=CC(OC)=N1

Computed Properties

  • Exact Mass: 292.18992602g/mol
  • Monoisotopic Mass: 292.18992602g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 4
  • Complexity: 304
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 50.7Ų

Experimental Properties

  • Density: 1.149±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
  • Boiling Point: 463.4±45.0 °C(Predicted)
  • pka: 7.57±0.10(Predicted)

4-methoxy-6-{4-[(oxan-4-yl)methyl]piperazin-1-yl}pyrimidine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F6790-2794-2μmol
4-methoxy-6-{4-[(oxan-4-yl)methyl]piperazin-1-yl}pyrimidine
2191187-26-3
2μmol
$85.5 2023-09-07
Life Chemicals
F6790-2794-5μmol
4-methoxy-6-{4-[(oxan-4-yl)methyl]piperazin-1-yl}pyrimidine
2191187-26-3
5μmol
$94.5 2023-09-07
Life Chemicals
F6790-2794-10μmol
4-methoxy-6-{4-[(oxan-4-yl)methyl]piperazin-1-yl}pyrimidine
2191187-26-3
10μmol
$103.5 2023-09-07
Life Chemicals
F6790-2794-20μmol
4-methoxy-6-{4-[(oxan-4-yl)methyl]piperazin-1-yl}pyrimidine
2191187-26-3
20μmol
$118.5 2023-09-07
Life Chemicals
F6790-2794-1mg
4-methoxy-6-{4-[(oxan-4-yl)methyl]piperazin-1-yl}pyrimidine
2191187-26-3
1mg
$81.0 2023-09-07
Life Chemicals
F6790-2794-2mg
4-methoxy-6-{4-[(oxan-4-yl)methyl]piperazin-1-yl}pyrimidine
2191187-26-3
2mg
$88.5 2023-09-07
Life Chemicals
F6790-2794-3mg
4-methoxy-6-{4-[(oxan-4-yl)methyl]piperazin-1-yl}pyrimidine
2191187-26-3
3mg
$94.5 2023-09-07
Life Chemicals
F6790-2794-4mg
4-methoxy-6-{4-[(oxan-4-yl)methyl]piperazin-1-yl}pyrimidine
2191187-26-3
4mg
$99.0 2023-09-07
Life Chemicals
F6790-2794-5mg
4-methoxy-6-{4-[(oxan-4-yl)methyl]piperazin-1-yl}pyrimidine
2191187-26-3
5mg
$103.5 2023-09-07
Life Chemicals
F6790-2794-10mg
4-methoxy-6-{4-[(oxan-4-yl)methyl]piperazin-1-yl}pyrimidine
2191187-26-3
10mg
$118.5 2023-09-07

Additional information on 4-methoxy-6-{4-[(oxan-4-yl)methyl]piperazin-1-yl}pyrimidine

4-Methoxy-6-{4-[(oxan-4-yl)methyl]piperazin-1-yl}pyrimidine: A Comprehensive Overview

The compound 4-methoxy-6-{4-[(oxan-4-yl)methyl]piperazin-1-yl}pyrimidine (CAS No. 2191187-26-3) is a structurally complex organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of pyrimidines, which are heterocyclic aromatic compounds with a six-membered ring containing two nitrogen atoms. The presence of a methoxy group at the 4-position and a piperazine moiety at the 6-position, further substituted with an oxane (tetrahydropyran) methyl group, contributes to its unique chemical properties and potential biological activities.

Recent studies have highlighted the importance of pyrimidine derivatives in drug discovery, particularly in the development of kinase inhibitors and other therapeutic agents. The piperazine ring in this compound is known to enhance bioavailability and improve the pharmacokinetic profile of drugs. Moreover, the oxane group introduces steric hindrance and hydrophobicity, which can influence the compound's interaction with biological targets. These features make 4-methoxy-6-{4-[(oxan-4-yl)methyl]piperazin-1-yl}pyrimidine a promising candidate for further exploration in drug development.

One of the most notable applications of this compound is its potential as an anticancer agent. Pyrimidine derivatives have been extensively studied for their ability to inhibit key enzymes involved in cell proliferation and survival. For instance, research has shown that certain pyrimidine-based compounds can target DNA gyrase and topoisomerase IV, enzymes critical for bacterial DNA replication. While this compound's exact mechanism of action remains under investigation, its structural similarity to known anticancer agents suggests it may have analogous biological effects.

In addition to its therapeutic potential, 4-methoxy-6-{4-[(oxan-4-yl)methyl]piperazin-1-yl}pyrimidine has also been explored for its role in enzyme inhibition and receptor modulation. The methoxy group at the 4-position is known to enhance lipophilicity and improve membrane permeability, which are essential properties for drug candidates. Furthermore, the piperazine moiety can act as a hydrogen bond donor or acceptor, facilitating interactions with protein targets.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities of this compound with various biological targets. Molecular docking studies have revealed that 4-methoxy-6-{4-[(oxan

Recommended suppliers
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd